Cas no 3723-19-1 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-)
3723-19-1 structure
Product Name:Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-
CAS No:3723-19-1
MF:C20H14N2O2S
MW:346.402363300323
CID:1482922
PubChem ID:14993638
Update Time:2025-04-21
Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-2-[5-(5-methyl-1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
- SCHEMBL318302
- DTXSID60566672
- 3723-19-1
- 2,2'-(Thiene-2,5-diyl)bis(5-methyl-1,3-benzoxazole)
- Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl-
-
- Inchi: 1S/C20H14N2O2S/c1-11-3-5-15-13(9-11)21-19(23-15)17-7-8-18(25-17)20-22-14-10-12(2)4-6-16(14)24-20/h3-10H,1-2H3
- InChI Key: XPLXHDHGYSONMX-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1=NC2C=C(C)C=CC=2O1)C1=NC2C=C(C)C=CC=2O1
Computed Properties
- Exact Mass: 346.07772
- Monoisotopic Mass: 346.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 52.06
Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-methyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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